Cas no 17486-86-1 (1,5-Diphenylpentan-3-ol)
1,5-Diphenylpentan-3-ol is a secondary alcohol featuring a pentane backbone substituted with phenyl groups at the 1 and 5 positions. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for the preparation of more complex molecules. The presence of both aromatic and hydroxyl functionalities allows for further derivatization, enabling applications in ligand design, chiral synthesis, and material science. Its well-defined molecular structure and stability under standard conditions make it a reliable building block for exploratory chemistry. The compound is typically characterized by NMR, IR, and mass spectrometry for purity verification.
1,5-Diphenylpentan-3-ol structure
Product Name:1,5-Diphenylpentan-3-ol
CAS No:17486-86-1
MF:C17H20O
MW:240.340105056763
CID:865650
PubChem ID:12838510
Update Time:2025-06-07
1,5-Diphenylpentan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- benzenepropanol,alpha-(2-phenylethyl)-
- 1,5-Diphenyl-3-Pentanol
- 1,5-diphenylpentan-3-ol
- 17486-86-1
- AKOS010644503
- SCHEMBL4799370
- EN300-107529
- CS-0231242
- AMY30959
- Z815261698
- 1, 5-diphenylpentan-3-ol
- 1,5-Diphenyl-pentan-3-ol
- 1.5-Diphenyl-3-pentanol
- 1, 5-Diphenyl- 3 -pentanol
- YDNNOTNUWKPRNH-UHFFFAOYSA-N
- 1,5-Diphenylpentan-3-ol
-
- Inchi: 1S/C17H20O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
- InChI Key: YDNNOTNUWKPRNH-UHFFFAOYSA-N
- SMILES: OC(CCC1C=CC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.1515
- Monoisotopic Mass: 240.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1,5-Diphenylpentan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432018-10mg |
1,5-Diphenylpentan-3-ol |
17486-86-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B432018-50mg |
1,5-Diphenylpentan-3-ol |
17486-86-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B432018-100mg |
1,5-Diphenylpentan-3-ol |
17486-86-1 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-107529-0.05g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 0.05g |
$155.0 | 2025-03-21 | |
| Enamine | EN300-107529-0.1g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 0.1g |
$232.0 | 2025-03-21 | |
| Enamine | EN300-107529-0.25g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 0.25g |
$331.0 | 2025-03-21 | |
| Enamine | EN300-107529-0.5g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 0.5g |
$524.0 | 2025-03-21 | |
| Enamine | EN300-107529-1.0g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 1.0g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-107529-2.5g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 2.5g |
$1315.0 | 2025-03-21 | |
| Enamine | EN300-107529-5.0g |
1,5-diphenylpentan-3-ol |
17486-86-1 | 95.0% | 5.0g |
$1945.0 | 2025-03-21 |
1,5-Diphenylpentan-3-ol Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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